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Compound of Interest

4-Bromo-2-methoxy-3-
Compound Name:
methylaniline

cat. No.: B2931393

An In-depth Technical Guide to 4-Bromo-2-methoxy-3-methylaniline and Related Isomers for
Researchers and Drug Development Professionals

Introduction

This technical guide provides comprehensive information on the physicochemical properties,
synthesis, and potential biological relevance of 4-Bromo-2-methoxy-3-methylaniline and its
structurally related isomers. While specific experimental data for 4-Bromo-2-methoxy-3-
methylaniline is not readily available in the public domain, this guide leverages data from
closely related compounds to provide valuable insights for researchers, scientists, and
professionals in drug development. The information is presented to facilitate comparative
analysis and to guide experimental design.

Physicochemical Properties

A clear understanding of the physicochemical properties of a compound is fundamental for its
application in research and development. The following table summarizes the key properties of
4-Bromo-2-methoxy-3-methylaniline (calculated) and its related, experimentally
characterized isomers.
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4-Bromo-2- 4-Bromo-2-
. 4-Bromo-2- 4-Bromo-3-
Property methoxy-3- methoxyanilin . .
. methylaniline methylaniline
methylaniline e
Molecular
C8H10BrNO C7H8BrNO[1] C7H8BrN[2][3][4] C7H8BIN
Formula
_ 186.05 g/mol [2]
Molecular Weight  216.08 g/mol 202.05 g/mol [1] 186.05 g/mol
[3][41[5]
CAS Number Not available 59557-91-4[1] 583-75-5[2][5] 6933-10-4
Melting Point Not available 56.5-58 °C 57-59 °C[3] 80-82 °CJ[6]
Boiling Point Not available Not available 240 °C 240 °CJ[6]
White to light
Appearance Not available Solid[1] yellow crystal Powder[6]

powder[3]

Experimental Protocols

Detailed experimental protocols are crucial for the synthesis and further investigation of these

compounds. Below is a selection of synthesis methods for related isomers of 4-Bromo-2-

methoxy-3-methylaniline.

Synthesis of 4-Bromo-2-methoxyaniline

A common method for the synthesis of 4-Bromo-2-methoxyaniline involves the bromination of

2-methoxyaniline (o-anisidine)[7].

Materials:

2-Methoxyaniline (o-anisidine)

2,4,4,6-tetrabromo-2,5-cyclohexadienone

Methylene chloride

2N Sodium hydroxide solution
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e Water
e Magnesium sulfate
Procedure:

o Dissolve 2-methoxyaniline (0.122 mol) in 250 ml of methylene chloride in a suitable reaction
vessel.

 Chill the solution to -10°C using an appropriate cooling bath.

e Slowly add 2,4,4,6-tetrabromo-2,5-cyclohexadienone (0.122 mol) to the solution, ensuring
the temperature is maintained below -5°C.

 After the addition is complete, allow the reaction mixture to warm to room temperature.
e Wash the reaction mixture with 2N sodium hydroxide solution (2 x 75 ml).

e Subsequently, wash the organic layer with water (2 x 25 ml).

o Dry the organic layer over magnesium sulfate.

o Evaporate the solvent under reduced pressure to yield the crude product.

o Purify the product using a silica gel column, eluting with methylene chloride to obtain 4-
Bromo-2-methoxyaniline.

Synthesis of 4-Bromo-3-methylaniline

The synthesis of 4-bromo-3-methylaniline can be achieved through the reduction of a nitrated
precursor[6][8].

Materials:
e 1-bromo-2-methyl-4-nitrobenzene
e Methanol

o Activated Raney nickel
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e Hydrogen gas

e Celite

Procedure:

To a suspension of 1-bromo-2-methyl-4-nitrobenzene (18.51 mmol) in 200 mL of methanol,
add activated Raney nickel (0.4 g).

 Stir the mixture under a hydrogen atmosphere (30 psi) for 3 hours.

e Monitor the reaction for completion.

» Upon completion, filter the reaction mixture through Celite to remove the catalyst.
o Remove the solvent from the filtrate under reduced pressure.

e Dry the residue under vacuum to afford 4-bromo-3-methylaniline as a white solid.

Logical Workflow for Synthesis and Purification

The general workflow for the synthesis and purification of substituted anilines can be visualized
as follows.
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Caption: A generalized workflow for the synthesis and purification of substituted anilines.
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Potential Relevance in Drug Discovery and
Signaling Pathways

Substituted anilines are important scaffolds in medicinal chemistry. While there is no specific
biological data for 4-Bromo-2-methoxy-3-methylaniline, the related compound 4-Bromo-3-
methoxy-N-methylaniline has been cited in patents as a potential Aktl modulator and Bruton's
tyrosine kinase (BTK) inhibitor[9]. Kinases are crucial components of signaling pathways that
regulate cell growth, proliferation, and survival. Inhibitors of these pathways are of significant
interest in the development of targeted cancer therapies.

The diagram below illustrates a simplified kinase signaling pathway that is often targeted in

drug development.
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Kinase 1 Nucleus
Kinase Inhibitor (e.g., BTK)

(e.g., Bromo-methoxy-methyl )
aniline derivatives) il ' Kinase 2 . J .
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Caption: A simplified kinase signaling pathway and the potential point of intervention for kinase
inhibitors.

This guide provides a starting point for researchers interested in 4-Bromo-2-methoxy-3-
methylaniline and related compounds. The provided data on isomers can aid in the prediction
of properties and the design of synthetic routes and biological assays. Further research is
needed to fully characterize the specific properties and potential applications of 4-Bromo-2-

methoxy-3-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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